Cas no 342808-35-9 (1,5-bis(2,6-dimethoxyphenyl)penta-1,4-dien-3-one)

• Product Name: 1,5-bis(2,6-dimethoxyphenyl)penta-1,4-dien-3-one
• CAS No: 342808-35-9
• MF: C₂₁H₂₂O₅
• MW: 354.396386623383
• CID: 1467283
• PubChem ID: 5206745
• Update Time: 2025-04-20

1,5-bis(2,6-dimethoxyphenyl)penta-1,4-dien-3-one Chemical and Physical Properties

Names and Identifiers

• 1,5-bis(2,6-dimethoxyphenyl)penta-1,4-dien-3-one
• DTXSID80409911
• 342808-35-9

• Inchi： 1S/C21H22O5/c1-23-18-7-5-8-19(24-2)16(18)13-11-15(22)12-14-17-20(25-3)9-6-10-21(17)26-4/h5-14H,1-4H3
• InChI Key： RWGSYJMFOMFSPX-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC=C(C=1C=CC(C=CC1C(=CC=CC=1OC)OC)=O)OC

Computed Properties

• Exact Mass: 354.14676
• Monoisotopic Mass: 354.14672380g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 8
• Complexity: 421
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• XLogP3: 4
• Topological Polar Surface Area: 54Ų

Experimental Properties

• PSA: 53.99